4-Chloro-4'-fluorochalcone

• IUPAC Name: (E)-3-(4-chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H10ClFO/c16-13-6-1-11(2-7-13)3-10-15(18)12-4-8-14(17)9-5-12/h1-10H/b10-3+
• InChI Key: WXGUVJMPLPVNHX-XCVCLJGOSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)C2=CC=C(C=C2)F)Cl
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C(=O)C2=CC=C(C=C2)F)Cl
• Molecular Formula: C15H10ClFO
• Molecular Weight: 260.69 g/mol

Description

4-Chloro-4’-fluorochalcone is a chemical compound with the empirical formula C15H10ClFO. It is a unique chemical provided to early discovery researchers.

Synthesis Analysis

The synthesis of 4-Chloro-4’-fluorochalcone involves a multi-step reaction with three steps. The first step involves heating in toluene for 10 hours, yielding 84 percent of the product. The second step involves the use of sodium ethoxide in toluene for 30 hours, yielding 72 percent of the product. The final step involves heating in toluene for 50 hours at 80°C, yielding 68 percent of the product.

Molecular Structure Analysis

The molecular structure of 4-Chloro-4’-fluorochalcone includes a total of 29 bonds. There are 19 non-H bonds, 14 multiple bonds, 3 rotatable bonds, 2 double bonds, 12 aromatic bonds, 2 six-membered rings, and 1 ketone (aromatic). The SMILES string representation of the molecule is Fc1ccc (cc1)C (=O)\\C=C\\c2ccc (Cl)cc2.

Physical And Chemical Properties Analysis

4-Chloro-4’-fluorochalcone has a molecular weight of 260.69 g/mol. It is a solid compound.

Scientific Research Applications

Fluorescent Chemosensors for Cyanide Detection

4-Chloro-4'-fluorochalcone derivatives have been employed as part of fluorescent chemosensors for the detection of cyanide ions in mixed aqueous systems. For instance, a study by Yang et al. (2015) highlighted the use of a chalcone derivative that exhibits distinct green fluorescence and good stability in aqueous buffer solutions. This compound, in the presence of Fe3+ ions, acts as a highly selective probe for cyanide anions, showcasing potential for practical applications in biological and environmental monitoring through turn-on fluorescence mechanisms (Yang et al., 2015).

Nonlinear Optical Properties

The nonlinear optical properties of 4-Chloro-4'-fluorochalcone have been investigated due to their significance in various technological applications. Prabu et al. (2014) synthesized and characterized organic NLO crystals of 4-fluorochalcone, revealing insights into the vibrational modes and the electronic structure that contribute to its NLO properties. These findings are instrumental for the development of advanced optical materials and devices (Prabu et al., 2014).

Excited-State Dynamics in Solvent Polarity

The photophysical parameters of chalcone derivatives, including those similar to 4-Chloro-4'-fluorochalcone, have been studied to understand their excited-state dynamics. Song et al. (2018) explored how solvent polarity influences the fluorescence quantum yields, lifetimes, and relaxation paths of these compounds. Such research is crucial for applications in molecular probes and sensors, offering insights into the design of fluorescent materials with tailored properties for specific applications (Song et al., 2018).

Safety and Hazards

4-Chloro-4’-fluorochalcone may cause eye irritation and skin irritation. Ingestion may lead to gastrointestinal irritation with symptoms such as nausea, vomiting, and diarrhea. Inhalation may cause respiratory tract irritation.